Cas no 1002511-85-4 ({1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine)

• Product Name: {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine
• CAS No: 1002511-85-4
• MF: C₂₁H₂₁N₃
• MW: 315.411544561386
• CID: 6361229
• PubChem ID: 9453449
• Update Time: 2025-10-22

{1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine
• EN300-26623323
• AB00747759-01
• 1002511-85-4
• AKOS016338624
• {[1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-yl]methyl}(prop-2-yn-1-yl)amine

• Inchi： 1S/C21H21N3/c1-3-13-22-14-20-16-24(15-18-7-5-4-6-8-18)23-21(20)19-11-9-17(2)10-12-19/h1,4-12,16,22H,13-15H2,2H3
• InChI Key： RVTWOPSSPAWZSW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C=C(CNCC#C)C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 315.173547683g/mol
• Monoisotopic Mass: 315.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.8Ų

Additional information on {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine

Research Brief on 1002511-85-4 and {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecules like 1002511-85-4 and {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine in drug discovery and development. These compounds have garnered attention due to their unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to these molecules, focusing on their biological activities, mechanisms of action, and potential clinical implications.

The compound 1002511-85-4, a pyrazole derivative, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have demonstrated its efficacy in targeting specific signaling pathways involved in tumor proliferation and survival. Meanwhile, {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine, a structurally related molecule, has shown promise in modulating neurotransmitter systems, suggesting potential applications in neurological disorders.

One of the key findings from recent research is the ability of 1002511-85-4 to selectively inhibit certain isoforms of protein kinases, which are often dysregulated in various cancers. In vitro and in vivo studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent. Additionally, structural-activity relationship (SAR) studies have provided insights into optimizing the compound's potency and selectivity.

On the other hand, {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine has been explored for its interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. Preliminary data suggest that this compound may act as a modulator of these receptors, offering a novel approach to treating conditions such as Parkinson's disease and depression. The presence of the prop-2-yn-1-ylamine moiety appears to be critical for its biological activity, as modifications to this group significantly alter its pharmacological profile.

Both compounds have undergone pharmacokinetic and toxicity evaluations to assess their suitability for further development. For 1002511-85-4, studies have indicated favorable bioavailability and a manageable safety profile, supporting its progression to preclinical trials. Similarly, {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine has shown promising results in early-stage toxicity assessments, though additional studies are needed to fully characterize its metabolic pathways and potential side effects.

In conclusion, the latest research on 1002511-85-4 and {1-benzyl-3-(4-methylphenyl)-1H-pyrazol-4-ylmethyl}(prop-2-yn-1-yl)amine underscores their potential as valuable tools in chemical biology and drug discovery. While 1002511-85-4 offers a targeted approach to cancer therapy, the latter compound presents opportunities for addressing neurological disorders. Continued investigation into their mechanisms and optimization of their properties will be crucial for translating these findings into clinical applications.